Cas no 1805730-52-2 (3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid)

• Product Name: 3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid
• CAS No: 1805730-52-2
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4941978
• Update Time: 2025-10-31

3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H10BrClO4/c1-5(14)9(13)8-6(10(15)11(16)17)3-2-4-7(8)12/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： RLONFOGETIWPKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(=O)O)O)=C1C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid

Comprehensive Overview of 3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid (CAS No. 1805730-52-2)

3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid (CAS No. 1805730-52-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique bromo and chloro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a mandelic acid backbone, makes it particularly valuable for designing bioactive compounds with potential applications in drug discovery and development.

The growing interest in 3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid is driven by its role in modern medicinal chemistry. Researchers are increasingly exploring its utility in creating chiral building blocks, which are essential for developing enantioselective drugs. This aligns with the current trend in the pharmaceutical industry, where there is a strong focus on precision medicine and targeted therapies. The compound's ability to introduce stereochemical complexity into molecules makes it a valuable tool for addressing challenges in drug design and optimization.

From a synthetic perspective, CAS No. 1805730-52-2 is often utilized in multistep organic synthesis. Its reactive sites, including the bromo and carbonyl groups, allow for diverse chemical transformations, such as nucleophilic substitutions and condensation reactions. This versatility has made it a subject of interest in academic and industrial laboratories, particularly those focused on high-throughput screening and combinatorial chemistry. The compound's stability under various reaction conditions further enhances its appeal for scale-up processes.

In recent years, the demand for 3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid has been fueled by advancements in computational chemistry and AI-driven drug discovery. Researchers are leveraging machine learning algorithms to predict the compound's reactivity and potential applications, which has accelerated its adoption in virtual screening campaigns. This intersection of traditional synthetic chemistry and cutting-edge technology highlights the compound's relevance in contemporary scientific endeavors.

Another area where CAS No. 1805730-52-2 has shown promise is in the development of biodegradable materials. As sustainability becomes a key concern in chemical manufacturing, this compound's potential to serve as a precursor for eco-friendly polymers is being explored. Its structural features, such as the mandelic acid moiety, offer opportunities for designing materials with reduced environmental impact, aligning with global initiatives like the Green Chemistry Principles.

For researchers and manufacturers, sourcing high-quality 3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid is critical. The compound's purity and stability are paramount, especially when used in GMP-compliant processes. Suppliers are increasingly offering custom synthesis services to meet the specific needs of clients, ensuring that the compound is tailored for applications ranging from small-molecule therapeutics to advanced material science.

In conclusion, 3-Bromo-2-(1-chloro-2-oxopropyl)mandelic acid (CAS No. 1805730-52-2) represents a fascinating intersection of chemistry, pharmacology, and sustainability. Its multifaceted applications, from drug discovery to green chemistry, underscore its importance in modern scientific research. As the fields of AI-driven drug design and sustainable manufacturing continue to evolve, this compound is poised to play an even more significant role in shaping the future of science and technology.